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Compound of Interest

Compound Name: 5-(Benzoylamino)pentanoic acid

Cat. No.: B105483 Get Quote

An In-depth Technical Guide to 5-
(Benzoylamino)pentanoic Acid
CAS Number: 15647-47-9

This technical guide provides a comprehensive overview of 5-(Benzoylamino)pentanoic acid,

a derivative of the amino acid 5-aminopentanoic acid. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis, offering detailed information on its chemical properties, synthesis, and potential

biological significance.

Core Chemical Properties
5-(Benzoylamino)pentanoic acid, also known as N-benzoyl-5-aminovaleric acid, is a white to

yellow solid at room temperature.[1] While extensive experimental data on all its physical

properties is not readily available in the public domain, its fundamental characteristics are

summarized below.
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Property Value Source

CAS Number 15647-47-9 [1]

Molecular Formula C₁₂H₁₅NO₃

Molecular Weight 221.26 g/mol [1]

Physical Form White to Yellow Solid [1]

Purity Typically >95% [1]

Further experimental determination is required for properties such as melting point, boiling

point, and specific solubility in various solvents.

Synthesis and Experimental Protocols
The primary synthetic route to 5-(Benzoylamino)pentanoic acid is through the Schotten-

Baumann reaction. This well-established method involves the acylation of an amine with an

acid chloride in the presence of a base. In this specific synthesis, 5-aminopentanoic acid is

reacted with benzoyl chloride.

General Schotten-Baumann Reaction Protocol for N-
Acylation of Amino Acids
This protocol provides a general framework for the synthesis of N-acyl amino acids, which can

be adapted for the specific synthesis of 5-(Benzoylamino)pentanoic acid.

Materials:

Amino acid (e.g., 5-aminopentanoic acid)

Benzoyl chloride

Aqueous base solution (e.g., 10% sodium hydroxide or saturated sodium bicarbonate)

Organic solvent (optional, for biphasic systems)

Ice
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Dilute acid (for acidification, e.g., hydrochloric acid or acetic acid)

Ethanol (for recrystallization)

Procedure:

Dissolve the amino acid in the aqueous base solution in a flask. The base neutralizes the

hydrochloric acid that is formed as a byproduct of the reaction.[2][3]

Cool the mixture in an ice bath.

Slowly add benzoyl chloride to the cooled solution with vigorous stirring. The reaction is

exothermic, and maintaining a low temperature is crucial to prevent hydrolysis of the benzoyl

chloride.

Continue stirring the reaction mixture for a designated period, often ranging from 15 minutes

to overnight, to ensure the completion of the reaction.

After the reaction is complete, which can be indicated by the disappearance of the

characteristic smell of benzoyl chloride, the mixture is acidified. This is done by pouring the

reaction mixture over crushed ice and adding a dilute acid to precipitate the N-benzoyl amino

acid.

The precipitated product is then collected by filtration and washed with cold water to remove

any remaining salts and impurities.

For purification, the crude product can be recrystallized from a suitable solvent, such as

dilute ethanol.

Logical Workflow for Synthesis
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Synthesis workflow for 5-(Benzoylamino)pentanoic acid.

Potential Biological Significance and Signaling
Pathways
While specific studies on the biological activity of 5-(Benzoylamino)pentanoic acid are

limited, it belongs to the broader class of N-acyl amino acids (NAAAs). This family of

endogenous signaling molecules has garnered significant research interest for its diverse

physiological roles.

NAAAs are recognized as a class of lipid signaling molecules that are chemically related to

endocannabinoids.[2] They are involved in a variety of biological processes and are being

explored for their therapeutic potential.

Putative Signaling Pathways for N-Acyl Amino Acids
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The mechanisms of action for NAAAs are still under investigation, but several putative signaling

pathways have been proposed:

Interaction with G-protein coupled receptors (GPCRs): Some NAAAs have been shown to

interact with specific GPCRs, initiating downstream signaling cascades that can influence

cellular function.

Modulation of Ion Channels: Certain NAAAs can directly interact with and modulate the

activity of ion channels, which could explain their potential analgesic effects.

Enzyme Inhibition: Some NAAAs can act as inhibitors of enzymes involved in the

metabolism of other signaling lipids, such as fatty acid amide hydrolase (FAAH), thereby

indirectly modulating other signaling pathways.
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N-Acyl Amino Acid (e.g., 5-(Benzoylamino)pentanoic acid)
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Potential signaling pathways for N-acyl amino acids.

Further research is necessary to elucidate the specific biological activities and signaling

pathways associated with 5-(Benzoylamino)pentanoic acid. Its structural similarity to other

biologically active NAAAs suggests it may be a valuable tool for probing these pathways and

could possess therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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